Cas no 431-91-4 (1,1,1-tribromo-3,3,3-trifluoroacetone)

1,1,1-tribromo-3,3,3-trifluoroacetone structure
431-91-4 structure
Product Name:1,1,1-tribromo-3,3,3-trifluoroacetone
CAS No:431-91-4
MF:C3Br3F3O
MW:348.738709449768
MDL:MFCD18074348
CID:1515512
PubChem ID:10286808
Update Time:2025-04-21

1,1,1-tribromo-3,3,3-trifluoroacetone Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-tribromo-3,3,3-trifluoroacetone
    • Brometone
    • Bromobutanol
    • Acetonbromoform
    • 1,1,1-Tribrom-3,3,3-trifluor-aceton
    • AG-H-03443
    • 1,1,1-tribromo-2-methyl-2-propanol
    • Brometon
    • Tribromo-tert-butyl alcohol
    • 1,1,1-tribromo-3,3,3-trifluoro-acetone
    • Acetone-bromoform
    • 2-Tribromomethyl-2-propanol
    • 1,1,1-Tribrom-2-methyl-propan-2-ol
    • 1,1,1-Tribrom-2-methyl-propanol-2
    • 1,1,1-tribromo-2-methyl-propan-2-ol
    • 3,3,3-tribromo-1,1,1-trifluoroacetone
    • Brometone; Bromobutanol; Acetonbromoform; 1,1,1-Tribrom-3,3,3-trifluor-aceton; AG-H-03443; 1,1,1-tribromo-2-methyl-2-propanol; Brometon; Tribromo-tert-butyl alcohol; 1,1,1-tribromo-3,3,3-trifluoro-acetone; Acetone-bromoform; 2-Tribromomethyl-2-propanol; 1,1,1-Tribrom-2-methyl-propan-2-ol; 1,1,1-Tribrom-2-methyl-propanol-2; 1,1,1-tribromo-2-methyl-propan-2-ol; 3,3,3-tribromo-1,1,1-trifluoroacetone;
    • SCHEMBL5862766
    • 1,1,1-TRIBROMO-3,3,3-TRIFLUOROPROPAN-2-ONE
    • 1,1,1-Tribromotrifluoroacetone
    • DTXSID401267411
    • 431-91-4
    • JKQXEWCRXCUQNU-UHFFFAOYSA-N
    • 1,1,1-Tribromo-3,3,3-trifluoro-2-propanone
    • MFCD18074348
    • MDL： MFCD18074348
    • Inchi： 1S/C3Br3F3O/c4-2(5,6)1(10)3(7,8)9
    • InChI Key： JKQXEWCRXCUQNU-UHFFFAOYSA-N
    • SMILES： BrC(C(C(F)(F)F)=O)(Br)Br

Computed Properties

  • Exact Mass: 345.745
  • Monoisotopic Mass: 345.74514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1,1,1-tribromo-3,3,3-trifluoroacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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 431-91-4 97%
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 £162.00 2025-02-21
Apollo Scientific
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AB358432-1 g
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 €115.40 2024-06-08
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 431-91-4 98%
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1,1,1-tribromo-3,3,3-trifluoroacetone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:431-91-4)1,1,1-tribromo-3,3,3-trifluoroacetone
Order Number:A1159838
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:56
Price ($):313.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:431-91-4)1,1,1-tribromo-3,3,3-trifluoroacetone
A1159838
Purity:99%
Quantity:5g
Price ($):313.0
Email